Cas no 63868-37-1 (Morphinan-6-one,4,5-epoxy-3-methoxy-5,17-dimethyl-, (5a)- (9CI))

• Product Name: Morphinan-6-one,4,5-epoxy-3-methoxy-5,17-dimethyl-, (5a)- (9CI)
• CAS No: 63868-37-1
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 508832
• PubChem ID: 5745810
• Update Time: 2025-04-19

Morphinan-6-one,4,5-epoxy-3-methoxy-5,17-dimethyl-, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-one,4,5-epoxy-3-methoxy-5,17-dimethyl-, (5a)- (9CI)
• (4R,4aR,7aR,12bS)-9-methoxy-3,7a-dimethyl-2,4,4a,5,6,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
• 5β,17-Dimethyl-4,5α-epoxy-3-methoxymorphinan-6-one

• Inchi： 1S/C19H23NO3/c1-18-15(21)7-5-12-13-10-11-4-6-14(22-3)17(23-18)16(11)19(12,18)8-9-20(13)2/h4,6,12-13H,5,7-10H2,1-3H3/t12-,13+,18-,19-/m0/s1
• InChI Key： QCOFTFMIYPNLOG-ATNYCFDYSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5CCC([C@@]1(C)[C@@]5(C=32)CCN4C)=O)OC

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans